Cas no 2137806-75-6 ((5-Fluoro-2-methoxyphenyl)methanesulfonyl fluoride)

• Product Name: (5-Fluoro-2-methoxyphenyl)methanesulfonyl fluoride
• CAS No: 2137806-75-6
• MF: C₈H₈F₂O₃S
• MW: 222.209128379822
• CID: 6484228
• PubChem ID: 165459811
• Update Time: 2025-10-28

(5-Fluoro-2-methoxyphenyl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (5-fluoro-2-methoxyphenyl)methanesulfonyl fluoride
• EN300-729340
• 2137806-75-6
• (5-Fluoro-2-methoxyphenyl)methanesulfonyl fluoride

• Inchi： 1S/C8H8F2O3S/c1-13-8-3-2-7(9)4-6(8)5-14(10,11)12/h2-4H,5H2,1H3
• InChI Key： FYAKJDXYMNAEJQ-UHFFFAOYSA-N
• SMILES： S(CC1C=C(C=CC=1OC)F)(=O)(=O)F

Computed Properties

• Exact Mass: 222.01622161g/mol
• Monoisotopic Mass: 222.01622161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 51.8Ų

Additional information on (5-Fluoro-2-methoxyphenyl)methanesulfonyl fluoride

Introduction to (5-Fluoro-2-methoxyphenyl)methanesulfonyl fluoride (CAS No. 2137806-75-6)

(5-Fluoro-2-methoxyphenyl)methanesulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 2137806-75-6, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural properties, characterized by the presence of both a fluoro and methoxy substituent on a phenyl ring, make it a valuable tool for chemists and biologists working on drug discovery and development.

The significance of this compound lies in its ability to serve as a versatile building block in organic synthesis. The methanesulfonyl fluoride moiety is particularly noteworthy, as it is commonly used in the formation of sulfonamides, which are prevalent in many drugs due to their biological activity. The introduction of fluorine into the molecular structure can enhance the metabolic stability and binding affinity of drug candidates, making compounds like (5-Fluoro-2-methoxyphenyl)methanesulfonyl fluoride particularly valuable in medicinal chemistry.

Recent advancements in synthetic methodologies have further highlighted the utility of this compound. Researchers have been exploring novel ways to incorporate fluorinated aromatic rings into drug candidates, leveraging the electronic and steric effects provided by these groups. For instance, studies have demonstrated that the presence of a fluoro group can improve the bioavailability of drugs by increasing their lipophilicity while maintaining or enhancing their target specificity. This has led to increased interest in compounds such as (5-Fluoro-2-methoxyphenyl)methanesulfonyl fluoride for use in structure-activity relationship (SAR) studies.

In addition to its role as a synthetic intermediate, (5-Fluoro-2-methoxyphenyl)methanesulfonyl fluoride has been investigated for its potential applications in materials science. The unique electronic properties of fluorinated aromatic compounds make them attractive for use in organic electronics, including light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The methoxy group can also influence the solubility and processing characteristics of these materials, making them more suitable for various industrial applications.

The chemical reactivity of (5-Fluoro-2-methoxyphenyl)methanesulfonyl fluoride is another area of active research. The sulfonyl fluoride group is known to be highly reactive towards nucleophiles, allowing for the facile introduction of various functional groups into the molecule. This reactivity has been exploited in the synthesis of complex organic molecules, including natural products and pharmacologically active compounds. Researchers have reported successful applications of this compound in cross-coupling reactions, where it serves as a sulfur source for the formation of carbon-sulfur bonds.

One particularly interesting application of (5-Fluoro-2-methoxyphenyl)methanesulfonyl fluoride is in the development of fluorinated sulfonamides, which have shown promise as antiviral and antibacterial agents. The fluoro group enhances the stability of these compounds against metabolic degradation, while the methoxy group can modulate their interaction with biological targets. Recent studies have demonstrated that certain fluorinated sulfonamides exhibit potent activity against drug-resistant strains of bacteria, highlighting the importance of this class of compounds in modern medicine.

The synthesis of (5-Fluoro-2-methoxyphenyl)methanesulfonyl fluoride itself is a testament to the progress made in synthetic organic chemistry. Modern techniques such as palladium-catalyzed cross-coupling reactions and flow chemistry have enabled more efficient and scalable production methods. These advancements have not only made compounds like this more accessible but have also opened up new avenues for innovation in drug discovery.

In conclusion, (5-Fluoro-2-methoxyphenyl)methanesulfonyl fluoride (CAS No. 2137806-75-6) is a multifaceted compound with significant implications in pharmaceutical research and materials science. Its unique structural features and reactivity make it an invaluable tool for chemists and biologists alike. As research continues to uncover new applications for this compound, its importance is likely to grow, driving further innovation in both academic and industrial settings.